Cas no 88939-02-0 (Butanethioic acid, 2-methyl-3-oxo-, S-(1,1-dimethylethyl) ester)

• Product name: Butanethioic acid, 2-methyl-3-oxo-, S-(1,1-dimethylethyl) ester
• CAS No: 88939-02-0
• MF: C₉H₁₆O₂S
• MW: 188.287141799927
• CID: 619228
• PubChem ID: 14691861

Butanethioic acid, 2-methyl-3-oxo-, S-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Butanethioic acid, 2-methyl-3-oxo-, S-(1,1-dimethylethyl) ester
• S-tert-butyl 2-methyl-3-oxobutanethioate
• DTXSID70563051
• 88939-02-0
• S-(tert-butyl) 2-methyl-3-oxobutanethioate

• Inchi： InChI=1S/C9H16O2S/c1-6(7(2)10)8(11)12-9(3,4)5/h6H,1-5H3
• InChI Key： OOCJZRFUBHRDRE-UHFFFAOYSA-N
• SMILES： CC(C(=O)C)C(=O)SC(C)(C)C

Computed Properties

• Exact Mass: 188.08710092g/mol
• Monoisotopic Mass: 188.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4Ų